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Compound of Interest

Compound Name: 2',3'-cGAMP

Cat. No.: B12421185 Get Quote

Essential Safety and Handling Guide for 2',3'-
cGAMP
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2',3'-cGAMP (Cyclic GMP-AMP).

Adherence to these procedures is essential for maintaining a safe laboratory environment and

ensuring the integrity of the product.

Product Information and Properties
2',3'-cGAMP is a cyclic dinucleotide that acts as a second messenger in the innate immune

system by activating the STING (stimulator of interferon genes) pathway.[1][2][3] While it is a

key molecule in immunology and cancer research, it is not classified as a hazardous substance

according to the Globally Harmonized System (GHS).[4] However, as with any chemical, it

should be handled with caution in a professional laboratory setting.[4]
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Property Specification Source(s)

Molecular Formula C₂₀H₂₄N₁₀O₁₃P₂ (free acid) [5]

Molecular Weight 674.42 g/mol (free acid) [5]

Physical Form Solid (lyophilized powder) [5]

Color White to off-white [5]

Purity ≥ 95-98% (HPLC) [5][6]

Solubility
Soluble in water (e.g., 1 mg/ml

or 50 mg/ml) and DMSO.
[1][6]

Storage (Lyophilized)
Store desiccated at -20°C for

up to 24 months.

Storage (In Solution)

Store in aliquots at -20°C for

up to 1-6 months. Avoid

repeated freeze-thaw cycles.

[1]

Operational and Safety Protocols
The following procedural steps provide guidance for the safe handling and disposal of 2',3'-
cGAMP from receipt to final waste management.

Personal Protective Equipment (PPE)
Standard laboratory PPE must be worn at all times when handling 2',3'-cGAMP in either solid

or liquid form.

Lab Coat: A standard laboratory coat is required to protect street clothes and skin from

potential contamination.

Eye Protection: Safety glasses with side shields are mandatory. When handling the

lyophilized powder outside of a fume hood, chemical safety goggles are recommended to

provide a better seal against airborne particles.

Hand Protection: Nitrile gloves should be worn to prevent skin contact. If a glove is

punctured or contaminated, it should be removed and replaced immediately.
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Respiratory Protection (for powder): When weighing or otherwise handling the lyophilized

powder, it is best practice to work in a chemical fume hood or a ventilated balance enclosure

to minimize inhalation risk. If this is not possible, a NIOSH-approved N95 (or equivalent)

respirator is recommended.

Handling and Reconstitution Workflow
The following diagram outlines the key stages for safely handling 2',3'-cGAMP.
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Caption: Workflow for Safe Handling of 2',3'-cGAMP.
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Step-by-Step Handling Procedures
A. Receipt and Storage of Lyophilized Powder

Upon receipt, inspect the package for any signs of damage.

Wear standard PPE (lab coat, gloves, safety glasses) to handle the vial.

Store the lyophilized product in a desiccator at -20°C immediately upon arrival to ensure

stability.

B. Weighing and Transfer (Solid Form)

Perform all weighing and transfer operations of the lyophilized powder inside a chemical

fume hood or a ventilated balance enclosure to prevent the generation of airborne dust.

Use a clean spatula for transfers. Handle the vial and powder gently to minimize

aerosolization.

If a fume hood is unavailable, wear an N95 respirator in addition to standard PPE.

Close the container tightly immediately after use.

C. Reconstitution (Preparation of Stock Solution)

Consult the product datasheet for the correct solvent (e.g., sterile endotoxin-free water,

DMSO) and concentration.[1] For a 5 mM stock from 500 μg of powder, for example, you

would add 139 μl of DMSO.

Slowly add the recommended volume of solvent to the vial containing the lyophilized powder.

Mix the solution by gentle vortexing or pipetting up and down until the solid is completely

dissolved.[1]

For long-term storage, it is recommended to prepare aliquots of the stock solution to avoid

repeated freeze-thaw cycles.[1]

D. Handling of Solutions
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Handle all solutions using standard good laboratory practices.

When working with cell cultures, use aseptic technique to prevent contamination.

Clearly label all tubes containing the 2',3'-cGAMP solution with the compound name,

concentration, date, and your initials.

Disposal Plan
While 2',3'-cGAMP is not classified as hazardous, all chemical waste should be disposed of

responsibly and in accordance with institutional and local regulations. Always consult your

institution's Environmental Health & Safety (EHS) department for specific guidelines.

Solid Waste:

Dispose of non-hazardous, contaminated solid waste such as gloves, paper towels, and

pipette tips in the regular laboratory trash, unless they are contaminated with a biohazard

or other hazardous chemical.

Do not place chemical waste in public-facing or custodial-serviced trash cans. Use

designated laboratory waste containers.

Liquid Waste:

Small quantities of unused, non-hazardous aqueous solutions of 2',3'-cGAMP can

typically be disposed of down the sanitary sewer with copious amounts of running water.

Crucially, verify this procedure is permitted by your institution's EHS office before

proceeding.

Do not dispose of solutions containing DMSO or other organic solvents down the drain.

These must be collected as chemical waste.

Empty Containers:

Rinse the empty vial three times with a suitable solvent (e.g., water). Collect the rinsate for

proper disposal if required by your institution.
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Deface or remove the label to prevent misuse of the container.

The clean, empty vial can typically be disposed of in a designated glass waste or sharps

container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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